sEH inhibitor-10

• Molecular Formula: C22H22F3N3O2S
• Molecular Weight: 449.5 g/mol
• InChI: InChI=1S/C22H22F3N3O2S/c1-21(2,3)26-11-18(29)13-8-9-15-17(10-13)27-20(28-19(15)30)31-12-14-6-4-5-7-16(14)22(23,24)25/h4-10,26H,11-12H2,1-3H3,(H,27,28,30)
• InChIKey: RLUWDKQHWJHUTG-UHFFFAOYSA-N

sEH Inhibitor-10: Urea-Free Quinazolinone Inhibitor

sEH inhibitor-10 (also designated as Compound 37) is a synthetic small-molecule soluble epoxide hydrolase (sEH) inhibitor characterized by a quinazoline-4(3H)-one-7-carboxamide scaffold incorporating a trifluoromethylbenzyl thioether moiety, with molecular formula C₂₂H₂₂F₃N₃O₂S and molecular weight 449.49 [1]. The compound exhibits selective inhibition of recombinant human sEH with a reported IC₅₀ of 0.5 μM and is intended exclusively as a research tool compound for investigating the biological functions of sEH and its downstream epoxy fatty acid signaling pathways in preclinical models of metabolic, renal, and cardiovascular disease [1].

Urea-free quinazolinone-7-carboxamide sEH inhibitor scaffold

FLAP-sparing selectivity profile for sEH pathway studies

EET modulation research tool for anti-inflammatory and endothelial model investigation

• [1] Turanlı S, et al. Quinazoline-4(3H)-one-7-carboxamide Derivatives as Human Soluble Epoxide Hydrolase Inhibitors with Developable 5-Lipoxygenase Activating Protein Inhibition. ACS Omega. 2022 Oct 5;7(41):36354-36365. doi: 10.1021/acsomega.2c04039 View Source

Why sEH Inhibitor-10 Cannot Be Interchanged

Within the sEH inhibitor landscape, generic substitution is fundamentally unsound due to vast disparities in inhibitory potency spanning four orders of magnitude—from sub-nanomolar clinical candidates such as EC5026 (Ki < 0.05 nM) to micromolar tool compounds such as Compound 37 (IC₅₀ = 0.5 μM)—as well as divergent binding mechanisms (slow-tight binding transition-state mimics versus reversible competitive inhibitors), scaffold-dependent pharmacokinetic liabilities, and variable species cross-reactivity [1][2]. A 2025 review of sEH inhibitor development explicitly identifies that progress has been constrained by structural similarity and suboptimal pharmacokinetic profiles, underscoring that even compounds sharing the same target cannot be assumed to perform equivalently in biological systems [3]. The quantitative evidence presented below delineates the specific, measurable differentiation points that define the unique utility and limitations of sEH inhibitor-10 relative to the most relevant comparators.

ScaffoldUrea-based sEH inhibitors may not share the same FLAP polypharmacology profile.

Series SARMinor substituent changes (Cl, OCF3) within the quinazolinone series shift sEH IC50 values.

In Vivo PKAbsence of published pharmacokinetic data limits direct substitution with oral agents like TPPU.

• [1] Hammock BD, McReynolds CB, Wagner K, et al. Movement to the Clinic of Soluble Epoxide Hydrolase Inhibitor EC5026 as an Analgesic for Neuropathic Pain and for Use as a Nonaddictive Opioid Alternative. J Med Chem. 2021 Feb 7;64(4):1856-1872. doi: 10.1021/acs.jmedchem.0c01886 View Source
• [2] Turanlı S, et al. ACS Omega. 2022;7(41):36354-36365. View Source
• [3] Wang ZY, et al. Developments in small-molecule soluble epoxide hydrolase inhibitors: synthetic advances and therapeutic applications. Future Med Chem. 2025 Dec;17(23):2895-2910. doi: 10.1080/17568919.2025.2580912 View Source

sEH Inhibitor-10: Quantitative Differentiation

Intermediate sEH Potency in Quinazolinone Series

sEH inhibitor-10 exhibits an IC₅₀ of 0.5 μM (500 nM) against human recombinant sEH in biochemical assays, as reported in the primary discovery publication characterizing the quinazolinone-7-carboxamide series [1]. In contrast, the clinical-stage sEH inhibitor EC5026 demonstrates a Ki < 0.05 nM (equivalent to pKi = 10.3), representing a >10,000-fold difference in target affinity [2]. EC5026 is further characterized as a slow-tight binding transition-state mimic that inhibits sEH at picomolar concentrations, whereas the binding kinetics of sEH inhibitor-10 have not been reported [3]. GSK2256294, another clinical candidate, exhibits an IC₅₀ of 27 pM (0.027 nM), also orders of magnitude more potent than Compound 37 .

sEH IC50

Reported

0.5 μM

Intermediate potency within the quinazolinone series

3-chloro analog (0.3 μM) shows slightly higher activity

Evidence Dimension	In vitro inhibitory potency against human recombinant sEH
Target Compound Data	IC₅₀ = 0.5 μM (500 nM)
Comparator Or Baseline	EC5026: Ki < 0.05 nM; GSK2256294: IC₅₀ = 27 pM (0.027 nM)
Quantified Difference	>10,000-fold lower affinity versus EC5026; ~18,500-fold lower potency versus GSK2256294
Conditions	Biochemical assay; target compound data from recombinant human sEH inhibition; EC5026 Ki from FRET displacement assay with recombinant human sEH

Why This Matters

This potency differential establishes sEH inhibitor-10 as a moderate-affinity tool compound suitable for mechanistic studies where nanomolar or picomolar target engagement is not required, while clearly contraindicating its use in translational or in vivo efficacy studies where clinical candidates would be appropriate comparators.

• [1] Turanlı S, et al. ACS Omega. 2022;7(41):36354-36365. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. EC5026 Ligand Activity Data: Ki < 0.05 nM from ChEMBL (CHEMBL4752759). View Source
• [3] Hammock BD, et al. J Med Chem. 2021;64(4):1856-1872. View Source

Negligible FLAP Inhibition

Within the same quinazolinone-7-carboxamide series disclosed by Turanlı et al., sEH inhibitor-10 (Compound 37, IC₅₀ = 0.5 μM) shows 1.67-fold lower potency than the most potent analog in the series, sEH inhibitor-11 (Compound 35, IC₅₀ = 0.3 μM) [1]. The structural difference between these compounds lies in the substituent pattern on the quinazolinone scaffold; this quantitative SAR relationship provides essential guidance for researchers evaluating which analog to select for structure-activity studies or as a starting point for further chemical optimization. The IC₅₀ values for this entire series range from 0.3 μM to >10 μM, positioning Compound 37 near the more potent end of the series but not at the absolute maximum [1].

FLAP Selectivity

Head-to-head

97.6% remaining LT activity at 1 μM

Negligible FLAP engagement supports pathway-selective sEH studies

Compound 34 retains only 84.5% activity; FLAP IC50 2.91 μM

Evidence Dimension	In vitro inhibitory potency against recombinant human sEH (intra-series comparison)
Target Compound Data	IC₅₀ = 0.5 μM (Compound 37 / sEH inhibitor-10)
Comparator Or Baseline	Compound 35 / sEH inhibitor-11: IC₅₀ = 0.3 μM
Quantified Difference	1.67-fold lower potency (0.5 μM vs 0.3 μM)
Conditions	Identical biochemical assay conditions within the same publication; recombinant human sEH inhibition

Why This Matters

This intra-series potency comparison enables informed procurement decisions for SAR studies: researchers seeking the most potent analog in this quinazolinone chemotype should select sEH inhibitor-11 (Compound 35), whereas sEH inhibitor-10 may be preferred when studying specific substituent effects on selectivity or physicochemical properties.

• [1] Turanlı S, et al. ACS Omega. 2022;7(41):36354-36365. View Source

Urea-Free Chemotype Differentiation

sEH inhibitor-10 belongs to the quinazoline-4(3H)-one-7-carboxamide chemotype, a scaffold specifically developed to expand chemical space beyond the conventional 1,3-disubstituted urea and amide scaffolds that dominate the sEH inhibitor field [1]. A 2025 comprehensive review of sEH inhibitor development explicitly identifies that clinical translation of sEH inhibitors has been hampered by recurring limitations including poor solubility, low AUC, CYP inhibition, and hERG toxicity—many of which are associated with the prevalent urea-based pharmacophore [2]. The quinazolinone scaffold represented by Compound 37 offers a structurally differentiated alternative that may circumvent some of these class-associated liabilities, though specific ADME/PK data for this compound have not been disclosed [1]. In contrast, clinical candidates such as EC5026 and GSK2256294 are urea-based or urea-derived inhibitors [3].

Chemotype Potency

Class-level inference

0.5 μM vs TPPU 3.7 nM

Scaffold-dependent potency tiering; urea-free pharmacophore probe

GSK2256294A IC50 27 pM; clinical-candidate chemotypes

Evidence Dimension	Chemical scaffold class and associated developability profile
Target Compound Data	Quinazoline-4(3H)-one-7-carboxamide scaffold (non-urea chemotype)
Comparator Or Baseline	Urea-based scaffolds (EC5026, GSK2256294, AR9281); amide-based scaffolds
Quantified Difference	Qualitative scaffold divergence; no direct ADME comparison data available
Conditions	Structural classification based on published chemotype analysis and 2025 review of sEH inhibitor scaffold diversification efforts

Why This Matters

For researchers seeking to study sEH biology using a chemotype distinct from the urea-based pharmacophore that dominates the field, sEH inhibitor-10 provides access to a structurally divergent scaffold that may exhibit different off-target profiles, solubility characteristics, or intellectual property positioning compared to conventional urea-based tool compounds.

• [1] Turanlı S, et al. ACS Omega. 2022;7(41):36354-36365. View Source
• [2] Wang ZY, et al. Future Med Chem. 2025;17(23):2895-2910. View Source
• [3] Hammock BD, et al. J Med Chem. 2021;64(4):1856-1872. View Source

Cation-π Binding Mode in Molecular Docking

No in vivo pharmacokinetic, safety, or efficacy data have been reported for sEH inhibitor-10 in any species, consistent with its status as an early-stage in vitro tool compound [1]. In contrast, the clinical candidate EC5026 has completed Phase 1a single-ascending dose studies in healthy volunteers, demonstrating a mean half-life of 41.8-59.1 hours (supporting once-daily dosing), dose-proportional exposure from 8-24 mg, and no treatment-related adverse events [2]. A Phase 1b multiple ascending dose study in Parkinson's disease patients is currently ongoing to evaluate safety, pharmacokinetics, target engagement, and exploratory efficacy of EC5026 [3]. This stark contrast in development stage underscores that sEH inhibitor-10 is categorically unsuitable for any translational or in vivo pharmacology studies and should be restricted to in vitro target validation and biochemical mechanism investigations.

Cation-π Occupancy

Reported

99% (His524)

Binding mode fingerprint for structure-based optimization

MD simulation (200 ns); 3-chloro analog only 45%

Evidence Dimension	Clinical and in vivo development status
Target Compound Data	No reported in vivo PK, safety, or efficacy data; tool compound status only
Comparator Or Baseline	EC5026: Completed Phase 1a SAD/food effect studies; t₁/₂ = 41.8-59.1 h; ongoing Phase 1b in Parkinson's disease
Quantified Difference	Qualitative development stage difference: preclinical in vitro tool versus Phase 1/2 clinical candidate
Conditions	Literature review of published data availability as of 2025-2026

Why This Matters

This evidence establishes the appropriate use-case boundary for procurement: sEH inhibitor-10 is a research tool compound exclusively for in vitro mechanistic studies, while EC5026 represents the clinical benchmark for sEH inhibition and should be the reference comparator for any translational sEH research programs.

• [1] Turanlı S, et al. ACS Omega. 2022;7(41):36354-36365. View Source
• [2] Schmidt WK, Cortés-Puch I, McReynolds CB, et al. Randomized, double-blind, phase 1a single-ascending dose and food effect studies assessing safety and pharmacokinetics of EC5026 in healthy volunteers. Clin Transl Sci. 2024 Sep;17(9):e70033. doi: 10.1111/cts.70033 View Source
• [3] ClinicalTrials.gov. Safety, Tolerability and Exploratory Efficacy of EC5026 in Parkinson's Disease (STEP Study). NCT07142044. View Source

sEH Inhibitor-10: Application Scenarios

FLAP-Sparing Pathway Dissection

sEH inhibitor-10 is optimally deployed in biochemical and cell-based assays where an IC₅₀ of 0.5 μM provides sufficient target engagement without the confounding effects of ultra-high potency (such as slow-tight binding kinetics exhibited by EC5026) [1]. The compound is appropriate for studying sEH-dependent epoxy fatty acid metabolism, EET/DHET ratio modulation, and downstream anti-inflammatory signaling in cultured cell systems where micromolar compound concentrations are achievable and well-tolerated. Researchers should select this compound when the research objective requires a reversible, moderate-affinity inhibitor that does not fully saturate target engagement at low concentrations—enabling concentration-response studies across a measurable dynamic range.

Urea-Free Scaffold for Drug Design

For medicinal chemistry programs investigating sEH inhibitor scaffold diversification beyond conventional urea-based pharmacophores, sEH inhibitor-10 serves as a key SAR reference point within the quinazolinone-4(3H)-one-7-carboxamide series [1]. Its IC₅₀ of 0.5 μM, in direct comparison to the more potent sEH inhibitor-11 (IC₅₀ = 0.3 μM), provides a quantitative benchmark for evaluating structural modifications to the quinazolinone core and substituent patterns [1]. Researchers should procure this compound when designing analog libraries aimed at improving potency while maintaining the favorable physicochemical and selectivity profile that the quinazolinone scaffold may offer relative to urea-based inhibitors [2].

High-Concentration sEH Inhibition Panels

sEH inhibitor-10 is valuable as a structurally distinct comparator to urea-based sEH inhibitors (e.g., AUDA, AR9281) in studies designed to differentiate scaffold-dependent effects on cellular pathways [1]. Because the quinazolinone chemotype diverges fundamentally from the urea pharmacophore that characterizes most clinical sEH inhibitors [2], researchers can use this compound to investigate whether observed biological effects are mechanism-dependent (mediated by sEH inhibition itself) or scaffold-dependent (influenced by off-target interactions unique to specific chemotypes). This application is particularly relevant given the 2025 review findings that scaffold similarity has constrained sEH inhibitor development [3].

EET Modulation in Metabolic and Cardiovascular Models

In experimental designs where EC5026 (Ki < 0.05 nM) or GSK2256294 (IC₅₀ = 27 pM) serve as positive controls for maximal sEH inhibition [1][2], sEH inhibitor-10 can function as a partial-inhibition or moderate-potency comparator. Its >10,000-fold lower affinity relative to EC5026 provides a useful benchmark for assessing whether observed phenotypic effects correlate with degree of target engagement. Researchers should consider this application when dose-response or target-engagement titration studies require an sEH inhibitor with potency intermediate between vehicle control and maximal inhibition.

Application

Selection Property

Validation Focus

FLAP-Sparing sEH Pathway Studies

FLAP selectivity profile

Leukotriene biosynthesis endpoint review

Urea-Free Scaffold Design

Non-urea pharmacophore

Binding-mode and SAR analysis

Micromolar-Range sEH Inhibition Panels

Intermediate potency tier

Concentration-response profiling

EET Modulation in Metabolic/Cardiovascular Models

In vitro sEH inhibition

Ex vivo and cell-based model response

• [1] Turanlı S, et al. ACS Omega. 2022;7(41):36354-36365. View Source
• [2] Hammock BD, et al. J Med Chem. 2021;64(4):1856-1872. View Source
• [3] Wang ZY, et al. Future Med Chem. 2025;17(23):2895-2910. View Source